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Application Notes
This document provides a detailed protocol for determining the minimum inhibitory

concentration (MIC) of cephalexin against clinically relevant bacteria using the broth

microdilution method. This method is a standardized and quantitative technique for in vitro

antimicrobial susceptibility testing, and the procedures outlined below are based on guidelines

from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on

Antimicrobial Susceptibility Testing (EUCAST).[1][2]

The principle of the broth microdilution test involves exposing a standardized bacterial

inoculum to serial twofold dilutions of an antimicrobial agent in a liquid growth medium.[3]

Following incubation, the lowest concentration of the antimicrobial agent that completely

inhibits visible bacterial growth is determined as the MIC.[1] Accurate and reproducible MIC

data are crucial for guiding therapeutic decisions, monitoring the emergence of antimicrobial

resistance, and in the research and development of new antimicrobial agents.

The recommended medium for this procedure is Cation-Adjusted Mueller-Hinton Broth

(CAMHB), which is specifically formulated to have low levels of thymine and thymidine and is
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supplemented with calcium and magnesium ions to ensure accurate susceptibility results for a

broad range of bacteria.[1][4] Adherence to standardized procedures, including the preparation

of the bacterial inoculum to a 0.5 McFarland standard and the use of appropriate quality control

strains, is essential for the accuracy and reproducibility of the test.[1][5]

Data Presentation
Table 1: Quality Control (QC) Ranges for Cephalexin
Broth Microdilution Susceptibility Testing
Quality control is a critical component of antimicrobial susceptibility testing to ensure the

accuracy and precision of the results. The following table outlines the acceptable MIC ranges

for reference bacterial strains when tested with cephalexin.

Quality Control Strain MIC Range (µg/mL) - CLSI
MIC Range (µg/mL) -
EUCAST

Escherichia coli ATCC® 25922 4 - 16 4 - 16

Staphylococcus aureus

ATCC® 29213
1 - 8 Not Specified

Source: CLSI and EUCAST guidelines.[6]

Table 2: Cephalexin MIC Breakpoints
The MIC breakpoints are used to categorize a bacterial isolate as susceptible, intermediate, or

resistant to an antimicrobial agent. These breakpoints are established by regulatory bodies like

CLSI and EUCAST and are based on pharmacokinetic/pharmacodynamic (PK/PD) data and

clinical outcomes.
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Organism/Gro
up

MIC
Breakpoint
(µg/mL) -
Susceptible
(S)

MIC
Breakpoint
(µg/mL) -
Intermediate (I)

MIC
Breakpoint
(µg/mL) -
Resistant (R)

Source

Enterobacterales

(uncomplicated

UTI)

≤ 16 - > 16 EUCAST

Canine Isolates ≤ 2 4 ≥ 8 CLSI

Source: CLSI and EUCAST guidelines.[6][7][8]

Experimental Protocol
Materials

Cephalexin hydrochloride powder

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Sterile saline (0.85% NaCl) or phosphate-buffered saline (PBS)

0.5 McFarland turbidity standard

Sterile reagent reservoirs

Multichannel and single-channel pipettes with sterile tips

Incubator (35°C ± 2°C)

Vortex mixer

Spectrophotometer or nephelometer (optional, for inoculum standardization)

Quality control strains (e.g., E. coli ATCC® 25922, S. aureus ATCC® 29213)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6504153/
https://journals.asm.org/doi/10.1128/jcm.00788-21
https://pmc.ncbi.nlm.nih.gov/articles/PMC5450065/
https://www.benchchem.com/product/b15605266/docs?utm_src=pdf-body#protocol-for-cephalexin-susceptibility-testing-by-broth-microdilution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605266?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test bacterial isolates

Preparation of Cephalexin Stock Solution
Solvent Selection: For immediate use, sterile distilled water or a buffer solution like PBS can

be used as a solvent.[9] For longer-term storage, dimethyl sulfoxide (DMSO) is

recommended.[9]

Stock Concentration: Prepare a stock solution of cephalexin at a concentration of at least

1000 µg/mL.[5] For example, to prepare a 1280 µg/mL stock solution, weigh the appropriate

amount of cephalexin powder, taking its potency into account.

Dissolution: Dissolve the cephalexin powder in the chosen solvent. Gentle warming to 37°C

and vortexing or sonication may aid in dissolution, especially in aqueous solutions.[9]

Sterilization: If prepared in an aqueous solution for use in sterile applications, filter-sterilize

the stock solution through a 0.22 µm syringe filter.[9]

Storage: For aqueous solutions, it is recommended to use them on the day of preparation.[9]

For stock solutions in DMSO, they can be aliquoted and stored at -20°C or -80°C for

extended periods.[9] Avoid repeated freeze-thaw cycles.[9]

Preparation of Bacterial Inoculum
From a fresh (18-24 hour) non-selective agar plate, select 3-5 isolated colonies of the test

organism.[1]

Suspend the colonies in sterile saline or PBS.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This

corresponds to approximately 1-2 x 10⁸ CFU/mL.[5] A spectrophotometer can be used to

verify the turbidity (e.g., absorbance at 625 nm).

Within 15 minutes of standardization, dilute the adjusted inoculum in CAMHB to achieve a

final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate after

inoculation.[1][5] This is typically a 1:100 dilution of the standardized suspension.
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Broth Microdilution Procedure
Plate Setup: Dispense 50 µL of CAMHB into each well of a 96-well microtiter plate.

Serial Dilution: Add 50 µL of the cephalexin stock solution (at twice the highest desired final

concentration) to the first column of wells. This will result in a 1:2 dilution.

Using a multichannel pipette, mix the contents of the first column by pipetting up and down

several times.

Transfer 50 µL from the first column to the second column to perform a twofold serial dilution.

Continue this serial dilution process across the plate to the desired final concentration range

(e.g., from 64 µg/mL to 0.06 µg/mL).[6] Discard 50 µL from the last column of dilutions.

Controls:

Growth Control: One well (or column) should contain only CAMHB and the bacterial

inoculum (no antibiotic).

Sterility Control: One well (or column) should contain only CAMHB (no antibiotic, no

inoculum).

Inoculation: Inoculate each well (except the sterility control) with 50 µL of the final bacterial

inoculum (prepared to be ~1 x 10⁶ CFU/mL to achieve a final concentration of 5 x 10⁵

CFU/mL in the 100 µL final volume).[1]

Incubation: Cover the microtiter plate and incubate at 35°C ± 2°C for 16-20 hours in ambient

air.[1]

Interpretation of Results
After incubation, visually inspect the microtiter plate for bacterial growth. A pellet at the

bottom of the well indicates growth.

The MIC is the lowest concentration of cephalexin that completely inhibits visible growth of

the organism.[1]
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The growth control well should show turbidity, and the sterility control well should remain

clear.

Compare the MIC value to the established breakpoints (see Table 2) to categorize the isolate

as susceptible, intermediate, or resistant.

Mandatory Visualization

Preparation Assay Procedure Results
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Caption: Workflow for Cephalexin Broth Microdilution Susceptibility Testing.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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